Cas no 111076-66-5 (2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride)

2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride structure

111076-66-5 structure

Product Name:2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride

CAS No:111076-66-5

MF:C₁₄H₂₂ClNO₅

MW:319.781183719635

CID:62857

PubChem ID:2724796

Update Time:2025-04-18

2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecin-15-amine hydrochloride
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride
- 4′-Aminobenzo-15-crown-5 hydrochloride
- 4-Aminobenzo-15-crown-5 hydrochloride
- 4-aminobenzo-15-crown-5-ether hydrochloride
- 1,4,7,10,13-Benzopentaoxacyclopentadecin-15-amine,2,3,5,6,8,9,11,12-octahydro-, hydrochloride (9CI)
- 4-aminobenzo-15-crown-5HCl
- 4'-AMINOBENZO-15-CROWN-5 HYDROCHLORIDE
- 2,3,5,6,8,9,11,12-OCTAHYDRO-1,4,7,10,13-BENZOPENTAOXOCYCLOPENTADECIN-15-AMINE HYDROCHLORIDE
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochlorid
- 4-Aminobenzo-15-crown-5 hydrochloride,98%
- 4-AMINOBENZO-15-CROWN-5 HYDROCHLORIDE 98%
- FT-0642717
- 2,3,5,6,8,9,11,12-OCTAHYDRO-1,4,7,10,13-BENZOPENTAOXACYCLOPENTADECIN-15-AMINE HYDROCHLORIDE
- AKOS016009481
- SCHEMBL3636434
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecin-15-aminehydrochloride
- CS-0203388
- 111076-66-5
- 2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-trien-17-amine;hydrochloride
- 2,3,5,6,8,9,11,12-OCTAHYDROBENZO[B][1,4,7,10,13]PENTAOXACYCLOPENTADECIN-15-AMINE HCL
- DB-040951
- 4-Amino-benzo-15-crown-5,Hydrochloride
- 2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride
- MDL： MFCD00143253
- Inchi： 1S/C14H21NO5.ClH/c15-12-1-2-13-14(11-12)20-10-8-18-6-4-16-3-5-17-7-9-19-13;/h1-2,11H,3-10,15H2;1H
- InChI Key： HZNFLCQAHYOUST-UHFFFAOYSA-N
- SMILES： Cl.O1CCOCCOC2C=CC(=CC=2OCCOCC1)N

Computed Properties

Exact Mass: 319.11900
Monoisotopic Mass: 319.119
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 0
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -0.3
Topological Polar Surface Area: 72.2

Experimental Properties

Color/Form: Not available
Melting Point: 140-170 ºC
Boiling Point: 464.4 °C at 760 mmHg
Flash Point: 256 °C
Water Partition Coefficient: dissolution
PSA: 72.17000
LogP: 2.47300
Solubility: Soluble in water

2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Security Information

WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26; S36; S37/39
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R36/37/38
Storage Condition：0-6°C

2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM159250-5g	2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride	111076-66-5	95%	5g	$297	2021-06-08
Ambeed	A327953-1g	2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecin-15-amine hydrochloride	111076-66-5	98%	1g	$559.0	2025-02-19
Ambeed	A327953-5g	2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecin-15-amine hydrochloride	111076-66-5	98%	5g	$1441.0	2025-02-19
TRC	O077185-100mg	2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride	111076-66-5		100mg	$ 180.00	2022-06-03
TRC	O077185-250mg	2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride	111076-66-5		250mg	$ 370.00	2022-06-03
TRC	O077185-500mg	2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride	111076-66-5		500mg	$ 585.00	2022-06-03
Chemenu	CM159250-5g	2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride	111076-66-5	95%	5g	$297	2022-06-14
Aaron	AR008W7L-100mg	4-Aminobenzo-15-Crown-5 Hydrochloride	111076-66-5	97%	100mg	$113.00	2025-02-11
Aaron	AR008W7L-5g	4-Aminobenzo-15-Crown-5 Hydrochloride	111076-66-5	97%	5g	$877.00	2025-02-11
Aaron	AR008W7L-10g	4-Aminobenzo-15-Crown-5 Hydrochloride	111076-66-5	97%	10g	$1444.00	2025-02-11

2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Related Literature

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Cas no 111076-66-5 (2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride)

2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Security Information

2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Pricemore >>

2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Related Literature

Related Categories

111076-66-5 (2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride) Related Products